Cas no 946358-98-1 (N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide)

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide is a synthetic organic compound featuring a thiazole core substituted with a 2,4-dichlorophenyl group and a benzamide moiety modified with a pyrrolidine sulfonyl unit. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or targeted therapeutic agents. The dichlorophenyl and sulfonamide groups enhance binding affinity and selectivity, while the thiazole ring contributes to metabolic stability. Its well-defined molecular architecture allows for precise modulation of biological activity, making it a candidate for further pharmacological investigation. The compound’s synthetic accessibility and structural versatility support its use in exploratory research for novel bioactive molecules.
N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide structure
946358-98-1 structure
Product Name:N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide
CAS No:946358-98-1
MF:C20H17Cl2N3O3S2
MW:482.40328001976
CID:5430129
Update Time:2025-10-31

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[4-(2,4-dichlorophenyl)-2-thiazolyl]-3-(1-pyrrolidinylsulfonyl)-
    • N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide
    • Inchi: 1S/C20H17Cl2N3O3S2/c21-14-6-7-16(17(22)11-14)18-12-29-20(23-18)24-19(26)13-4-3-5-15(10-13)30(27,28)25-8-1-2-9-25/h3-7,10-12H,1-2,8-9H2,(H,23,24,26)
    • InChI Key: MJPKPAICIFTUTB-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=CC=C(Cl)C=C2Cl)=CS1)(=O)C1=CC=CC(S(N2CCCC2)(=O)=O)=C1

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3344-0021-2μmol
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide
946358-98-1 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3344-0021-5μmol
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide
946358-98-1 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3344-0021-10μmol
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide
946358-98-1 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3344-0021-20μmol
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide
946358-98-1 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3344-0021-1mg
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide
946358-98-1 90%+
1mg
$54.0 2023-04-26
Life Chemicals
F3344-0021-2mg
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide
946358-98-1 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3344-0021-3mg
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide
946358-98-1 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3344-0021-4mg
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide
946358-98-1 90%+
4mg
$66.0 2023-04-26
Life Chemicals
F3344-0021-5mg
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide
946358-98-1 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3344-0021-10mg
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide
946358-98-1 90%+
10mg
$79.0 2023-04-26

Additional information on N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide

Introduction to N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 946358-98-1)

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946358-98-1, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this compound, featuring a benzamide core linked to a thiazole ring and a pyrrolidine sulfonamide moiety, makes it a subject of intense interest for scientists exploring new pharmacological pathways.

The benzamide moiety, a common feature in many bioactive molecules, is known for its ability to interact with biological targets in a highly specific manner. In the case of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide, the presence of the 2,4-dichlorophenyl group enhances its binding affinity to certain enzymes and receptors. This structural feature is particularly relevant in the context of developing drugs that require precise targeting to achieve maximal efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with various biological targets with remarkable accuracy. The thiazole ring, another key structural component, is known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory properties. When combined with the pyrrolidine sulfonamide group, the compound exhibits a unique set of pharmacological characteristics that make it a promising candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of novel compounds like N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide are crucial steps toward developing new treatments for various diseases. The benzamide group's ability to modulate enzyme activity makes it an attractive scaffold for designing inhibitors targeting key therapeutic pathways. For instance, studies have shown that benzamides can interfere with the function of enzymes involved in pain signaling and inflammation, making them potential candidates for treating chronic inflammatory conditions.

The pyrrolidine sulfonamide moiety adds another layer of complexity to the compound's structure. This group is known to enhance the solubility and bioavailability of pharmaceutical compounds, which is essential for their effective delivery to target sites in the body. Additionally, the sulfonamide group can participate in hydrogen bonding interactions with biological targets, further strengthening the compound's binding affinity.

Current research in medicinal chemistry focuses on optimizing the structure of such compounds to improve their pharmacological properties. By modifying various functional groups and exploring different structural motifs, scientists aim to develop molecules that are more potent, selective, and less toxic. The thiazole ring, for example, can be modified in multiple ways to fine-tune its biological activity. Researchers have been experimenting with different substituents on the thiazole ring to enhance its interaction with specific biological targets while minimizing off-target effects.

The 2,4-dichlorophenyl group in N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide plays a critical role in determining its pharmacological profile. This group can influence both the electronic properties and steric environment of the molecule, affecting its binding interactions with biological targets. Computational studies have shown that the presence of chlorine atoms at the 2 and 4 positions enhances the compound's ability to bind to certain enzymes and receptors by increasing its lipophilicity and charge distribution.

One of the most exciting aspects of studying compounds like this is their potential to address unmet medical needs. Chronic diseases such as cancer, diabetes, and neurodegenerative disorders remain significant challenges for modern medicine. The development of new drugs that can effectively target these conditions is crucial for improving patient outcomes. The unique structure of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide makes it a promising candidate for further investigation in this context.

In recent years, there has been growing interest in using computational methods to accelerate drug discovery processes. Techniques such as molecular docking and virtual screening have allowed researchers to rapidly evaluate the potential binding interactions of thousands of compounds with biological targets. These methods have significantly reduced the time and cost associated with traditional high-throughput screening approaches.

The benzamide core of this compound has been extensively studied for its pharmacological properties. Researchers have found that benzamides can interact with various biological targets by forming hydrogen bonds and other non-covalent interactions. These interactions are crucial for achieving high affinity and selectivity in drug design. The presence of multiple functional groups in N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide allows it to engage with multiple sites on biological targets simultaneously, enhancing its overall potency.

The pyrrolidine sulfonamide group is another important feature that contributes to the compound's bioactivity. This group has been shown to enhance solubility, which is essential for drug delivery, as well as improve metabolic stability, which prolongs the compound's half-life in vivo。 Additionally, sulfonamides are known for their ability to modulate enzyme activity, making them valuable tools in drug design.

Future research on this compound will likely focus on optimizing its pharmacokinetic properties, such as improving its solubility, bioavailability, and metabolic stability。 Additionally, researchers may explore different synthetic routes to produce analogs with enhanced biological activity。 By leveraging computational methods and experimental techniques, scientists can rapidly identify promising candidates for further development.

The thiazole ring, while relatively small, plays a significant role in determining the overall pharmacological profile of this compound。 Thiazoles are known for their diverse biological activities, including antimicrobial، anti-inflammatory, and anticancer effects。 The presence of this ring in N-4-(2, 4-dichlorophenyl)-1, 3-thiazol - 2 - yl - 3 - (pyrrolidine - 1 - sulfonyl)benzamide contributes to its potential therapeutic applications by enhancing its interaction with specific biological targets。

In conclusion، N - 4 - (2 , 4 - dichlorophenyl) - 1 , 3 - thiazol - 2 - yl - 3 - (pyrролидин - 1 - сульфоноил)бензамид (CAS No . 946358 - 98 - 1) представляет собой многообещающий химический соединение с потенциальными терапевтическими приложениями。 Его сложная структура и разнообразие функциональных групп делают его предметом интенсивного интереса для ученых исследующих новые фармакологические пути。 Благодаря современным методам синтеза и компьютерного моделирования , этот компаунд имеет большой потенциал для развития новых лекарств , которые могут эффективно лечить различные заболевания и улучшать качество жизни людей по всему миру。

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.